Cas no 26563-22-4 (Benzo[b]thiophene, 3-bromo-2-(4-methoxyphenyl)-)

• Product Name: Benzo[b]thiophene, 3-bromo-2-(4-methoxyphenyl)-
• CAS No: 26563-22-4
• MF: C₁₅H₁₁BrOS
• MW: 319.216242074966
• CID: 3925585
• PubChem ID: 10543626
• Update Time: 2025-04-22

Benzo[b]thiophene, 3-bromo-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene, 3-bromo-2-(4-methoxyphenyl)-
• YIWVFVOZIOKSJY-UHFFFAOYSA-N
• DB-204220
• SCHEMBL6597757
• 3-bromo-2-(4-methoxyphenyl)benzo[b]thiophene
• 2-[4-Methoxyphenyl]-3-bromobenzo[b]thiophene
• 26563-22-4
• 3-Bromo-2-(4-methoxyphenyl)benzo [b]thiophene

• Inchi： 1S/C15H11BrOS/c1-17-11-8-6-10(7-9-11)15-14(16)12-4-2-3-5-13(12)18-15/h2-9H,1H3
• InChI Key： YIWVFVOZIOKSJY-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1C(Br)=C(C1=CC=C(OC)C=C1)S2

Computed Properties

• Exact Mass: 317.97140Da
• Monoisotopic Mass: 317.97140Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 37.5Ų